Cas no 2229571-24-6 (4,4-difluoro-1-(2-fluoro-4-methylphenyl)cyclohexan-1-amine)

• Product Name: 4,4-difluoro-1-(2-fluoro-4-methylphenyl)cyclohexan-1-amine
• CAS No: 2229571-24-6
• MF: C₁₃H₁₆F₃N
• MW: 243.268054008484
• CID: 6532033
• PubChem ID: 165641715
• Update Time: 2025-07-23

4,4-difluoro-1-(2-fluoro-4-methylphenyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(2-fluoro-4-methylphenyl)cyclohexan-1-amine
• EN300-1958655
• 2229571-24-6

• Inchi： 1S/C13H16F3N/c1-9-2-3-10(11(14)8-9)12(17)4-6-13(15,16)7-5-12/h2-3,8H,4-7,17H2,1H3
• InChI Key： PHQYRDZGBGLMHC-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2C=CC(C)=CC=2F)(CC1)N)F

Computed Properties

• Exact Mass: 243.12348400g/mol
• Monoisotopic Mass: 243.12348400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on 4,4-difluoro-1-(2-fluoro-4-methylphenyl)cyclohexan-1-amine

Introduction to 4,4-difluoro-1-(2-fluoro-4-methylphenyl)cyclohexan-1-amine (CAS No. 2229571-24-6)

4,4-difluoro-1-(2-fluoro-4-methylphenyl)cyclohexan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2229571-24-6, represents a sophisticated molecular architecture that combines fluorine and methyl substituents with a cyclohexane backbone, making it a promising candidate for various biochemical applications.

The presence of fluorine atoms in the molecule is particularly noteworthy, as fluorine is known to enhance metabolic stability and binding affinity in drug molecules. In particular, the 4,4-difluoro moiety contributes to the compound's lipophilicity and electronic properties, which are critical factors in drug design. The 1-(2-fluoro-4-methylphenyl) group introduces a phenyl ring with both fluoro and methyl substituents, further modulating the compound's interaction with biological targets.

The cyclohexan-1-amine core of the molecule provides a rigid yet flexible scaffold that can be optimized for specific pharmacological effects. This structural motif is commonly found in bioactive compounds due to its ability to mimic natural amino acid structures and facilitate optimal binding orientations in biological systems. The amine functionality at the 1-position also opens up possibilities for further derivatization, allowing chemists to explore diverse chemical space for drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of such compounds with greater accuracy. Studies have indicated that the combination of fluoro and methyl groups in 4,4-difluoro-1-(2-fluoro-4-methylphenyl)cyclohexan-1-amine could enhance its interactions with enzymes and receptors involved in critical metabolic pathways. This has spurred interest in exploring its potential as an intermediate or lead compound in the development of novel therapeutic agents.

In particular, research has highlighted the compound's potential role in modulating pathways associated with inflammation and pain management. The unique electronic distribution induced by the fluoro substituents may allow the molecule to interact selectively with target proteins, offering a strategy to develop more effective and selective drugs. Additionally, the cyclohexane ring's conformational flexibility could be exploited to optimize binding affinity and reduce off-target effects.

The synthesis of 4,4-difluoro-1-(2-fluoro-4-methylphenyl)cyclohexan-1-amine presents both challenges and opportunities for synthetic chemists. The introduction of multiple fluorine atoms requires precise control over reaction conditions to avoid unwanted side products. However, modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have made it increasingly feasible to construct complex fluorinated molecules efficiently.

One of the key advantages of this compound is its stability under various chemical conditions, which is a desirable trait for pharmaceutical intermediates. The presence of both fluoro and methyl groups enhances its resistance to hydrolysis and oxidation, making it suitable for long-term storage and processing. Furthermore, its solubility profile can be tailored through structural modifications, improving its suitability for formulation into drug products.

The pharmacokinetic properties of 4,4-difluoro-1-(2-fluoro-4-methylphenyl)cyclohexan-1-amine are also of great interest. Preliminary studies suggest that the compound exhibits moderate oral bioavailability and prolonged half-life upon administration in animal models. These characteristics are indicative of its potential as a viable candidate for therapeutic development. Additionally, its low toxicity profile observed in preclinical trials further supports its promise as a lead compound.

As research continues to uncover new applications for fluorinated compounds in medicine, 4,4-difluoro-1-(2-fluoro-4-methylphenyl)cyclohexan-1-amine is poised to play a significant role in addressing unmet medical needs. Its unique structural features offer a rich foundation for medicinal chemists to explore innovative drug designs targeting various diseases. With ongoing studies focusing on optimizing its pharmacological properties and developing scalable synthetic routes, this compound represents a valuable asset in the quest for next-generation therapeutics.